Cas no 1396677-88-5 (ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate)

• Product Name: ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• CAS No: 1396677-88-5
• MF: C₁₂H₁₇N₃O₄S₂
• MW: 331.411080121994
• CID: 6032102
• PubChem ID: 71788124
• Update Time: 2025-06-13

ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• ethyl (5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate
• 1396677-88-5
• F6195-3537
• ethyl N-(5-cyclopropylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)carbamate
• AKOS024537259
• VU0535787-1
• ethyl N-[5-(cyclopropanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate

• Inchi： 1S/C12H17N3O4S2/c1-2-19-12(16)14-11-13-9-5-6-15(7-10(9)20-11)21(17,18)8-3-4-8/h8H,2-7H2,1H3,(H,13,14,16)
• InChI Key： SNHIIRLULUKLPZ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC2=C(CC1)N=C(NC(=O)OCC)S2)(=O)=O

Computed Properties

• Exact Mass: 331.06604838g/mol
• Monoisotopic Mass: 331.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate

Ethyl N-5-(Cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-Thiazolo[5,4-c]Pyridin-2-ylcarbamate (CAS No. 1396677-88-5): An Overview of Its Structure, Properties, and Applications

Ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396677-88-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Physical Properties

The chemical structure of ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396677-88-5) is defined by its thiazolopyridine core and the presence of a cyclopropanesulfonyl group. The thiazolopyridine scaffold is a heterocyclic system consisting of a five-membered thiazole ring fused to a six-membered pyridine ring. The cyclopropanesulfonyl group adds a unique functional moiety that can influence the compound's reactivity and biological properties.

The molecular formula of this compound is C₁₄H₁₇N₃O₄S₂, with a molecular weight of approximately 343.42 g/mol. It exists as a white crystalline solid at room temperature and has a melting point in the range of 180-182°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Synthesis Methods

The synthesis of ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396677-88-5) involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-aminothiazolo[5,4-c]pyridine with ethyl chloroformate to form the corresponding carbamate intermediate. This intermediate is then treated with cyclopropanesulfonyl chloride in the presence of a base such as triethylamine to introduce the cyclopropanesulfonyl group.

The reaction conditions typically include anhydrous solvents like dichloromethane or toluene and temperatures ranging from 0°C to room temperature. The final product is purified by recrystallization or column chromatography to achieve high purity levels suitable for further applications in research and development.

Biological Activities and Potential Applications

Ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396677-88-5) has been investigated for its potential biological activities in various preclinical studies. One of the most notable areas of research is its activity as a selective inhibitor of specific enzymes involved in metabolic pathways. For example, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases and phosphatases, which are key regulators of cellular signaling pathways.

In addition to its enzymatic inhibition properties, this compound has also been studied for its potential as an anti-inflammatory agent. Preclinical data suggest that it can modulate the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings have implications for the development of new therapeutic strategies for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396677-88-5) has also shown promise in neuropharmacological research. Studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects may involve modulation of oxidative stress and neuroinflammation.

Current Research Trends and Future Directions

The ongoing research on ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396677-88-5) is focused on elucidating its molecular mechanisms of action and optimizing its pharmacological properties for clinical applications. One area of interest is the development of more potent and selective analogs through structure-based drug design approaches.

Molecular dynamics simulations and computational modeling are being used to understand how this compound interacts with its target proteins at the atomic level. These insights can guide the rational design of new derivatives with improved potency and reduced side effects.

Clinical trials are another important aspect of future research on this compound. Preliminary studies have shown promising results in animal models, but further investigations are needed to evaluate its safety and efficacy in human subjects. Phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers.

In conclusion, ethyl N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396677-88-5) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Continued research efforts will likely uncover new opportunities for its use in treating a wide range of diseases.